Cas no 26675-99-0 (2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)-)
26675-99-0 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)-
CAS No:26675-99-0
MF:C9H11F3N2O2
MW:236.191052675247
CID:1428260
Update Time:2024-08-15
2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)-
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- Inchi: 1S/C9H11F3N2O2/c1-8(2,3)14-6(15)4-5(9(10,11)12)13-7(14)16/h4H,1-3H3,(H,13,16)
- InChI Key: VVXRFIPOMDCUAM-UHFFFAOYSA-N
- SMILES: C1(=O)NC(C(F)(F)F)=CC(=O)N1C(C)(C)C
Computed Properties
- Exact Mass: 236.07733
Experimental Properties
- Density: 1.333±0.06 g/cm3(Predicted)
- PSA: 49.41
- pka: 7.57±0.40(Predicted)
2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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